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Compound of Interest

Compound Name: Bromoacetic-13c2 acid

CAS No.: 52947-00-9

Cat. No.: B122903

Get Quote

Introduction: Understanding the Unique Nature of
Bromoacetic-13C2 Acid
Bromoacetic-13C2 acid is a stable, isotopically labeled derivative of bromoacetic acid, a

valuable reagent in chemical synthesis and various research applications, particularly in drug

development as a synthetic intermediate and for environmental analysis.[1] The incorporation

of two carbon-13 isotopes provides a powerful tool for tracing metabolic pathways and

elucidating reaction mechanisms. While the isotopic labeling does not alter the fundamental

chemical reactivity or toxicological profile compared to its unlabeled analogue, it underscores

the need for meticulous handling to preserve isotopic purity and ensure the safety of laboratory

personnel.[2] This guide provides a comprehensive overview of the safety and handling

protocols for Bromoacetic-13C2 acid, grounded in established safety principles and field-

proven insights.

Chapter 1: Toxicological Profile and Hazard Analysis
Bromoacetic-13C2 acid, like its non-labeled counterpart, is a hazardous substance that

requires careful handling.[3] It is classified as toxic if swallowed, in contact with skin, or if
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inhaled.[3] Furthermore, it is corrosive and can cause severe skin burns and eye damage.[3]

An understanding of its toxicological properties is foundational to implementing effective safety

measures.

Acute and Chronic Health Effects
Acute Exposure:

Skin and Eye Contact: Direct contact can lead to severe burns.[4] It is a lachrymator,

meaning it can cause an increased flow of tears.

Inhalation: Inhaling the dust or fumes can cause chemical burns to the respiratory tract.

Ingestion: If swallowed, it can cause severe burns to the gastrointestinal tract and may be

fatal.

Chronic Exposure:

Prolonged or repeated exposure may lead to liver and kidney damage.

Studies on bromoacetic acid have indicated that it can be genotoxic, causing double-strand

DNA breaks.[5]

Toxicological Data Summary
The following table summarizes key toxicological data for Bromoacetic Acid. It is important to

note that these values are for the unlabeled compound but are directly applicable to

Bromoacetic-13C2 acid.

Metric Value Species Reference

Oral LD50 50 mg/kg Rat

Oral LD50 100 mg/kg Mouse

Dermal LD50 100 mg/kg Rat

Chapter 2: Risk Assessment and Control Measures
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A thorough risk assessment is paramount before handling Bromoacetic-13C2 acid. This

involves identifying potential hazards, evaluating the risks, and implementing appropriate

control measures.

The Hierarchy of Controls
The most effective way to manage risks is by following the hierarchy of controls:

Elimination/Substitution: In many research contexts, eliminating or substituting

Bromoacetic-13C2 acid may not be feasible due to its specific experimental requirements.

Engineering Controls: These are the most effective physical measures to minimize exposure.

Chemical Fume Hood: All work with Bromoacetic-13C2 acid should be conducted in a

certified chemical fume hood to prevent inhalation of dust or vapors.[6]

Ventilation: Ensure adequate general laboratory ventilation.[7]

Enclosed Operations: For larger scale operations, consider using enclosed systems for

transfers.[4]

Administrative Controls: These are work practices and procedures that reduce the risk of

exposure.

Standard Operating Procedures (SOPs): Develop and strictly follow detailed SOPs for all

procedures involving this compound.

Training: All personnel must be thoroughly trained on the hazards and safe handling

procedures for Bromoacetic-13C2 acid.[4]

Restricted Access: Limit access to areas where the compound is handled and stored.

Personal Protective Equipment (PPE): PPE is the last line of defense and must be used in

conjunction with engineering and administrative controls.

Risk Assessment Workflow

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b122903/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-bromoacetic-13c2-acid
https://www.benchchem.com/product/b122903/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-bromoacetic-13c2-acid
https://www.benchchem.com/product/b122903/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-bromoacetic-13c2-acid
https://www.nbinno.com/article/pharmaceutical-intermediates/chemistry-of-bromoacetic-acid-properties-handling-sq
https://pim-resources.coleparmer.com/sds/96823.pdf
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2182.pdf
https://www.benchchem.com/product/b122903/docs?utm_src=pdf-body#a-comprehensive-technical-guide-to-the-safe-handling-of-bromoacetic-13c2-acid
https://www.nj.gov/health/eoh/rtkweb/documents/fs/2182.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122903?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The following diagram illustrates a systematic approach to risk assessment for handling

Bromoacetic-13C2 acid.

Risk Assessment Workflow for Bromoacetic-13C2 Acid

Identify Hazards
(Toxic, Corrosive, Genotoxic)

Assess Risks
(Inhalation, Dermal, Ingestion)

Implement Controls
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(SOPs, Training)

Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Review and Refine
(Regularly update procedures)

Click to download full resolution via product page

Caption: A workflow diagram for assessing and mitigating risks associated with Bromoacetic-
13C2 acid.

Chapter 3: Standard Operating Procedures for Safe
Handling
Adherence to well-defined procedures is critical for minimizing the risk of exposure and

ensuring experimental integrity.
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Personal Protective Equipment (PPE) Protocol
The selection and proper use of PPE are non-negotiable.

Step-by-Step PPE Protocol:

Hand Protection: Wear chemical-resistant gloves. Nitrile or neoprene gloves are generally

suitable, but always consult the glove manufacturer's compatibility chart.[8] Inspect gloves

for any signs of damage before use.

Eye and Face Protection: Wear chemical safety goggles and a face shield, especially when

there is a risk of splashing.[4][8]

Body Protection: A lab coat or chemical-resistant apron must be worn to protect against skin

contact.[8]

Respiratory Protection: If there is a risk of inhaling dust or if work is not being performed in a

fume hood, a NIOSH-approved respirator with appropriate cartridges should be used.[7]

General Handling and Weighing Protocol
Preparation: Before starting, ensure that a chemical fume hood is available and functioning

correctly. Have all necessary equipment and reagents ready.

Weighing:

Perform all weighing operations within the fume hood.

Use a disposable weighing boat to prevent contamination of the balance.

Handle the solid with a spatula, avoiding the generation of dust.

Dissolving:

If dissolving the compound, add it slowly to the solvent.

Be aware that dissolving carboxylic acids can be exothermic.

Post-Handling:
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After handling, decontaminate all surfaces and equipment.

Wash hands thoroughly with soap and water, even if gloves were worn.

Storage and Transport
Proper storage is essential to maintain the chemical's integrity and prevent accidental

exposure.

Storage Conditions: Store in a cool, dry, well-ventilated area in a tightly sealed container.[4]

The compound is hygroscopic and light-sensitive, so it should be protected from moisture

and light.[8][9]

Incompatible Materials: Keep away from strong oxidizing agents and strong bases.[4]

Labeling: All containers must be clearly labeled with the chemical name, isotopic labeling,

and appropriate hazard warnings.[2]

Transport: When moving the compound, ensure the container is securely sealed and

transported in a secondary container.

Chapter 4: Emergency Procedures
In the event of an emergency, a swift and informed response is crucial.

Exposure Response
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Exposure Route First Aid Measures

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[8]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.[8]

Inhalation

Remove to fresh air. If not breathing, give

artificial respiration. If breathing is difficult, give

oxygen. Seek immediate medical attention.

Ingestion

Do NOT induce vomiting. If the victim is

conscious and alert, give 2-4 cupfuls of milk or

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[8]

Spill and Leak Cleanup
Evacuate: Immediately evacuate all non-essential personnel from the spill area.[4]

Ventilate: Ensure the area is well-ventilated.

PPE: Don appropriate PPE, including respiratory protection if necessary.

Containment and Cleanup:

For solid spills, carefully sweep up the material, avoiding dust generation, and place it in a

sealed, labeled container for disposal.[10]

Do not add water to the spill area unless it is to be neutralized.

Decontamination: Decontaminate the spill area with a suitable cleaning agent.
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Firefighting Measures
Extinguishing Media: Use a dry chemical, carbon dioxide, water spray, or alcohol-resistant

foam.[4][8]

Hazards: In a fire, poisonous gases, including hydrogen bromide, may be produced.[4]

Containers may explode when heated.[4]

Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.

Chapter 5: Waste Disposal
Bromoacetic-13C2 acid and any materials contaminated with it must be disposed of as

hazardous waste.

Step-by-Step Disposal Protocol:

Segregation: Collect all waste containing Bromoacetic-13C2 acid in a dedicated, clearly

labeled, and sealed container.[2]

Labeling: The waste container must be labeled as hazardous waste and include the chemical

name.

Disposal: Arrange for disposal through your institution's Environmental Health and Safety

(EHS) office or a licensed hazardous waste disposal company.[4][8] Do not dispose of it

down the drain.[8]

Chapter 6: Conclusion - A Culture of Safety
The safe handling of Bromoacetic-13C2 acid is not merely about following a set of rules but

about fostering a culture of safety within the laboratory. This involves a commitment to

understanding the hazards, diligently following established protocols, and continuously seeking

to improve safety practices. By integrating the principles and procedures outlined in this guide,

researchers can effectively mitigate the risks associated with this valuable compound and

ensure a safe and productive research environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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